Cas no 2384298-43-3 (4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine)

• Product Name: 4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine
• CAS No: 2384298-43-3
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5932007
• PubChem ID: 80126346
• Update Time: 2025-10-28

4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine
• 2384298-43-3
• AKOS018687725
• EN300-1144110

• Inchi： 1S/C7H13N3O2S/c1-5(2)4-13(11,12)6-3-9-10-7(6)8/h3,5H,4H2,1-2H3,(H3,8,9,10)
• InChI Key： RIOSJVACFBXBLJ-UHFFFAOYSA-N
• SMILES： S(C1C=NNC=1N)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine

Professional Introduction to 4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine (CAS No. 2384298-43-3)

4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine, with the CAS number 2384298-43-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of a 2-methylpropanesulfonyl group in its molecular structure imparts unique chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The< strong>pyrazole core of this compound is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological effects. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the< strong>2-methylpropanesulfonyl group enhances the compound's interactiveness with biological targets, potentially leading to novel therapeutic strategies.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. The< strong>4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine molecule represents a promising lead compound that could be further optimized for specific therapeutic applications. Its unique structure allows for selective binding to biological targets, which is a critical factor in drug design.

The< strong>CAS number 2384298-43-3 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and databases. This standardized classification aids researchers in accessing relevant information and collaborating on studies involving this molecule.

One of the most compelling aspects of< strong>4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a key role in various metabolic pathways. By inhibiting or activating specific enzymes, this compound could potentially interfere with disease-related pathways, offering a new approach to treating various conditions.

The< strong>2-methylpropanesulfonyl group is particularly interesting because it can influence the compound's solubility and bioavailability. These properties are essential for determining how well a drug can be absorbed and utilized by the body. Optimizing these characteristics is crucial for developing an effective pharmaceutical agent.

Recent studies have demonstrated the importance of< strong>pyrazole derivatives in drug discovery. For instance, certain pyrazole-based compounds have shown promise in preclinical trials for treating neurological disorders, cancer, and infectious diseases. The< strong>4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine molecule aligns with this trend by incorporating structural features that enhance its biological activity.

The synthesis of< strong>4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The development of efficient synthetic routes also contributes to the cost-effectiveness of producing this compound on an industrial scale.

In addition to its potential therapeutic applications, the< strong>CAS number 2384298-43-3-identified compound has implications in materials science and industrial chemistry. Its unique structural features make it a candidate for developing new materials with specialized properties, such as enhanced stability or reactivity.

The future of research involving< strong>4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine looks promising, with ongoing studies aimed at elucidating its mechanisms of action and exploring new derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process, bringing new treatments to patients in need.

In conclusion, the< strong>CAS number 2384298-43-3-designated< strong>4-(2-methylpropanesulfonyl)-1H-pyrazol-5-amine is a significant compound with potential applications across multiple scientific disciplines. Its unique structure and biological activity make it a valuable asset in the pursuit of novel therapeutics. As research continues to evolve, this molecule is poised to play a crucial role in addressing some of the most pressing challenges in medicine and chemistry.